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Compound of Interest

Compound Name: TPU-0037A

Cat. No.: B563020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
TPU-0037A is a novel antibiotic, a congener of lydicamycin, that has demonstrated significant

activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus

(MRSA)[1][2][3][4]. As a structural analogue of lydicamycin, it also shows potential as a

neuritogenic agent[3][4][5][6]. Accurate and consistent preparation of stock solutions is crucial

for obtaining reliable and reproducible results in downstream applications such as in vitro and

in vivo studies. These application notes provide a detailed protocol for the preparation, storage,

and handling of TPU-0037A stock solutions.

Product Information and Properties
TPU-0037A is a complex macrolide with a molecular weight of 841.1 g/mol [2][7]. It is typically

supplied as a colorless film and should be stored at -20°C for long-term stability[2][5]. The

compound exhibits good solubility in several organic solvents but has poor aqueous

solubility[5][6].

Table 1: Physicochemical Properties of TPU-0037A
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Property Value References

CAS Number 485815-59-6 [2][5]

Molecular Formula C₄₆H₇₂N₄O₁₀ [2][5][7]

Molecular Weight 841.1 g/mol [2][7]

Appearance Colorless film [5]

Purity >95% by HPLC [5][8]

Storage Conditions -20°C [2][5]

Solubility

Soluble in DMSO, DMF,

ethanol, and methanol. Poor

water solubility.

[3][5][6]

Safety Precautions
A specific Safety Data Sheet (SDS) for TPU-0037A is not readily available. Therefore, standard

laboratory safety protocols for handling chemical compounds of unknown toxicity should be

strictly followed.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves (e.g., nitrile) when handling TPU-0037A.

Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any aerosols or dust.

Disposal: Dispose of all waste materials, including empty vials, pipette tips, and unused

solutions, in accordance with institutional and local regulations for chemical waste.

Experimental Protocols
Materials and Equipment

TPU-0037A (as a film)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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Sterile, amber glass vials or polypropylene cryovials

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile, DNase/RNase-free tips

Personal Protective Equipment (PPE)

Stock Solution Preparation Workflow
The following diagram outlines the general workflow for preparing a TPU-0037A stock solution.
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Diagram 1: Workflow for TPU-0037A Stock Solution Preparation
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Add appropriate volume of DMSO to achieve desired concentration

Vortex thoroughly until completely dissolved
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Store at -20°C or -80°C
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Caption: Workflow for TPU-0037A Stock Solution Preparation.

Step-by-Step Protocol for a 10 mM Stock Solution in
DMSO
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Equilibration: Before opening, allow the vial containing the TPU-0037A film to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of atmospheric

moisture onto the compound.

Weighing: Tare a sterile microcentrifuge tube or the original vial on a calibrated analytical

balance. Carefully add the desired amount of TPU-0037A. For precise measurements, it is

recommended to dissolve the entire contents of a pre-weighed vial.

Calculation: Use the following formula to determine the required volume of solvent:

Volume (L) = Mass (g) / (Molarity (mol/L) × Molecular Weight ( g/mol ))

For example, to prepare a 10 mM stock solution from 1 mg of TPU-0037A:

Volume (µL) = (0.001 g / (0.010 mol/L × 841.1 g/mol )) × 1,000,000 µL/L ≈ 118.9 µL

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing TPU-
0037A.

Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the film is completely

dissolved. Visually inspect the solution against a light source to ensure there are no visible

particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, amber, or light-protecting cryovials. Store the aliquots

at -20°C or -80°C for long-term storage. When stored properly, the solution should be stable

for at least 6 months.

Table 2: Molarity Calculations for TPU-0037A (MW = 841.1 g/mol )
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Desired Stock
Concentration

Mass of TPU-0037A Volume of DMSO to Add

1 mM 1 mg 1189 µL

5 mM 1 mg 237.8 µL

10 mM 1 mg 118.9 µL

10 mM 5 mg 594.5 µL

20 mM 5 mg 297.2 µL

Mechanism of Action Overview
TPU-0037A functions as an antibiotic primarily by inhibiting the growth of Gram-positive

bacteria[1][2][9]. While the precise molecular target and signaling pathway are not fully

elucidated in the provided search results, its action disrupts essential processes required for

bacterial survival.

Diagram 2: Conceptual Mechanism of Action of TPU-0037A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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